Cas no 909035-22-9 (6-chlorospirochromane-2,4'-piperidine hydrochloride)

• Product Name: 6-chlorospirochromane-2,4'-piperidine hydrochloride
• CAS No: 909035-22-9
• MF: C₁₃H₁₇Cl₂NO
• MW: 274.186181783676
• CID: 2195405
• Update Time: 2025-06-26

6-chlorospirochromane-2,4'-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[2h-1-benzopyran-2,4-piperidine], 6-chloro-3,4-dihydro-, hydrochloride
• 6-Chlorospiro[chroman-2,4'-piperidine] hydrochloride
• SNCSIJMBJBJOMN-UHFFFAOYSA-N
• 6-chloro-3,4-dihydrospiro[chromene-2,4'-piperidine] hydrochloride
• 6-Chlorospiro[chroman-2,4'-piperidine]-HCl
• 6-chlorospiro[chromane-2,4'-piperidine] hydrochloride
• 6-chloro-3,4-dihydrospiro[chromene-2,4'-piperidine]hydrochloride
• 6-Chlorospiro[chromane-2,4'-piperidine] hydrochloride, AldrichCPR
• 6-Chlorospiro[3,4-dihydrochromene-2,4'-piperidine];hydrochloride
• 6-chlorospirochromane-2,4'-piperidine hydrochloride

• Inchi： 1S/C13H16ClNO.ClH/c14-11-1-2-12-10(9-11)3-4-13(16-12)5-7-15-8-6-13;/h1-2,9,15H,3-8H2;1H
• InChI Key： SNCSIJMBJBJOMN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC1(CCNCC1)O2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 252
• Topological Polar Surface Area: 21.3

Additional information on 6-chlorospirochromane-2,4'-piperidine hydrochloride

6-Chlorospirochromane-2,4'-Piperidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 909035-22-9, known as 6-chlorospirochromane-2,4'-piperidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spiro structure, which combines a chromane ring system with a piperidine moiety. The presence of a chlorine substituent at the 6-position further adds complexity to its structure, making it a subject of interest for researchers exploring novel drug candidates and advanced chemical synthesis techniques.

Recent studies have highlighted the potential of 6-chlorospirochromane-2,4'-piperidine hydrochloride in various therapeutic areas. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated its promising anti-inflammatory properties, suggesting its potential application in treating conditions such as arthritis and other inflammatory disorders. The spiro structure is believed to play a crucial role in modulating the compound's bioactivity, providing a platform for further structural modifications to enhance efficacy and selectivity.

Another area of interest surrounding this compound is its role in drug delivery systems. Scientists have explored the use of 6-chlorospirochromane-2,4'-piperidine hydrochloride as a scaffold for developing prodrugs, which can improve the solubility and bioavailability of poorly soluble drugs. This approach has shown particular promise in oncology, where the ability to deliver drugs effectively to tumor sites is critical. The findings from these studies were recently featured in *Advanced Drug Delivery Reviews*, underscoring the compound's versatility in pharmaceutical applications.

The synthesis of 6-chlorospirochromane-2,4'-piperidine hydrochloride involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including intramolecular cyclization and nucleophilic substitution reactions, to construct the spiro structure efficiently. A study published in *Organic Process Research & Development* detailed an optimized synthetic route that significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

In terms of pharmacokinetics, 6-chlorospirochromane-2,4'-piperidine hydrochloride exhibits favorable absorption profiles in preclinical models. Studies conducted on rodent models have shown that the compound achieves rapid systemic levels after oral administration, with moderate clearance rates. These characteristics make it an attractive candidate for developing once-daily dosing regimens, which are highly desirable in clinical settings due to improved patient compliance.

Moreover, the compound's safety profile has been extensively evaluated in toxicological studies. According to recent findings published in *Toxicological Sciences*, 6-chlorospirochromane-2,4'-piperidine hydrochloride demonstrates low acute toxicity and minimal organ-specific toxicity at therapeutic doses. These results are encouraging for advancing the compound into clinical trials and highlight its potential as a safe and effective therapeutic agent.

Looking ahead, ongoing research is focused on elucidating the mechanism of action of 6-chlorospirochromane-2,4'-piperidine hydrochloride at molecular levels. Advanced techniques such as X-ray crystallography and molecular docking studies are being employed to understand how this compound interacts with target proteins involved in inflammatory pathways. Insights from these studies will be instrumental in guiding future drug design efforts aimed at optimizing its therapeutic potential.

In conclusion, 6-chlorospirochromane-2,4'-piperidine hydrochloride (CAS No. 909035-22-9) represents a compelling molecule with diverse applications in drug discovery and development. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas. As research continues to unfold, this compound is expected to contribute significantly to the advancement of innovative treatment options for patients worldwide.